Cas no 2639389-97-0 (ethyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate)

• Product Name: ethyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate
• CAS No: 2639389-97-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5642546
• PubChem ID: 165896572
• Update Time: 2025-06-23

ethyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782623
• 2639389-97-0
• ethyl (3aR,6aS)-5-amino-octahydrocyclopenta[c]pyrrole-5-carboxylate
• ethyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate

• Inchi： 1S/C10H18N2O2/c1-2-14-9(13)10(11)3-7-5-12-6-8(7)4-10/h7-8,12H,2-6,11H2,1H3/t7-,8+,10?
• InChI Key： LFAICMHVNYNRFO-JWHQNHQBSA-N
• SMILES： O(CC)C(C1(C[C@H]2CNC[C@H]2C1)N)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl (3aR,6aS)-5-amino-octahydrocyclopentacpyrrole-5-carboxylate

Introduction to Ethyl (3aR,6aS)-5-amino-octahydrocyclopentacyprrole-5-carboxylate (CAS No. 2639389-97-0)

Ethyl (3aR,6aS)-5-amino-octahydrocyclopentacyprrole-5-carboxylate, identified by its CAS number 2639389-97-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex cyclopyrrole core, has garnered attention due to its unique structural and functional properties. The stereochemistry defined by the (3aR,6aS) configuration plays a crucial role in determining its biological activity, making it a subject of extensive research in drug discovery and development.

The< strong>ethyl (3aR,6aS)-5-amino-octahydrocyclopentacyprrole-5-carboxylate molecule belongs to a class of heterocyclic compounds that have shown promise in various therapeutic applications. Its octahydrocyclopentacyprrole scaffold is reminiscent of natural products and bioactive molecules, suggesting potential pharmacological relevance. Recent studies have highlighted the importance of such scaffolds in designing novel therapeutic agents, particularly in the treatment of neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its< strong>amino group at the 5-position, which serves as a key pharmacophore. The presence of this functional group allows for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity. Researchers have been exploring various synthetic routes to introduce different substituents at this position, aiming to optimize potency and selectivity. These efforts are part of a broader trend in medicinal chemistry to develop molecules that can interact selectively with biological targets.

The stereochemistry of the< strong>Ethyl (3aR,6aS)-5-amino-octahydrocyclopentacyprrole-5-carboxylate molecule is another critical factor that influences its biological behavior. The (3aR,6aS) configuration has been carefully selected based on computational modeling and structural analysis, which predict favorable interactions with specific biological receptors. Such stereochemical control is essential in pharmaceutical development, as even minor changes in configuration can significantly alter a molecule's efficacy and safety profile.

In recent years, there has been growing interest in using computational methods to predict the biological activity of complex molecules like< strong>Ethyl (3aR,6aS)-5-amino-octahydrocyclopentacyprrole-5-carboxylate. Advanced algorithms and machine learning models have enabled researchers to screen large libraries of compounds rapidly, identifying those with potential therapeutic value. These computational tools have been particularly useful in virtual screening experiments, where millions of molecules can be evaluated for their binding affinity to target proteins. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

The< strong>Ethyl (3aR,6aS)-5-amino-octahydrocyclopentacyprrole-5-carboxylate molecule has also been studied for its potential role in modulating inflammatory pathways. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting specific enzymes and signaling pathways involved in inflammation, this compound may offer a novel approach to treating these conditions. Preliminary studies have shown promising results in cell-based assays, indicating that it can inhibit key inflammatory mediators effectively.

Another area of interest is the< strong>Ethyl (3aR,6aS)-5-amino-octahydrocyclopentacyprrole-5-carboxylate's potential application in treating neurological disorders. Neurological conditions such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of misfolded proteins and oxidative stress. The complex scaffold of this compound suggests that it may be able to interact with these pathological proteins and mitigate their toxic effects. Further research is needed to fully elucidate its mechanism of action in neurological contexts.

The synthesis of< strong>Ethyl (3aR,6aS)-5-amino-octahydrocyclopentacyprrole-5-carboxylate presents several challenges due to its intricate structure. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. These synthetic strategies not only enhance the efficiency of production but also contribute to cost reduction.

In conclusion,< strong>Ethyl (3aR,6aS)-5-amino-octahydrocyclopentacyprrole-5-carboxylate represents a promising candidate for further development as a therapeutic agent. Its unique structural features and potential biological activities make it an attractive target for medicinal chemistry research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various disorders.